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Compound of Interest

Compound Name: Barium isopropoxide

Cat. No.: B1588621 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Barium isopropoxide, with the chemical formula Ba(OCH(CH₃)₂)₂, is an important

organometallic compound widely utilized as a precursor in materials science. Its primary

application lies in the synthesis of barium-containing complex oxides, most notably barium

titanate (BaTiO₃), through sol-gel and other chemical vapor deposition techniques. This guide

provides a comprehensive overview of its chemical and physical properties, a detailed

experimental protocol for its application in sol-gel synthesis, and a visualization of the synthetic

workflow.

Core Properties of Barium Isopropoxide
A summary of the key quantitative data for barium isopropoxide is presented in the table

below for easy reference.
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Property Value

CAS Number 24363-37-9

Molecular Weight 255.50 g/mol

Molecular Formula C₆H₁₄BaO₂

Appearance White to yellow powder

Melting Point 200 °C (decomposes)

Density 0.89 g/cm³

Solubility
Soluble in alcohols (e.g., isopropanol), ketones,

and esters. Reacts with water.

Purity (typical) 99% trace metals basis

Experimental Protocol: Sol-Gel Synthesis of Barium
Titanate (BaTiO₃) Nanoparticles
This section details a representative experimental protocol for the synthesis of barium titanate

nanoparticles using a sol-gel method, where barium isopropoxide serves as a key precursor.

This method allows for the formation of a homogenous gel that, upon heat treatment, yields

high-purity crystalline BaTiO₃.

Materials:

Barium Isopropoxide (Ba(OCH(CH₃)₂)₂)

Titanium Isopropoxide (Ti(OCH(CH₃)₂)₄)

Isopropanol (anhydrous)

Deionized Water

Nitric Acid (HNO₃) or Acetic Acid (CH₃COOH) (for hydrolysis control)

Procedure:
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Precursor Solution Preparation: In a glovebox under an inert atmosphere (e.g., argon or

nitrogen) to prevent premature hydrolysis, equimolar amounts of barium isopropoxide and

titanium isopropoxide are dissolved in anhydrous isopropanol. The solution is stirred until

both precursors are fully dissolved, forming a clear, homogenous solution.

Hydrolysis and Condensation: A mixture of isopropanol and deionized water, with a small

amount of acid catalyst (e.g., nitric acid or acetic acid), is prepared separately. This

hydrolysis agent is then added dropwise to the precursor solution under vigorous stirring.

The acid helps to control the rate of hydrolysis and subsequent condensation reactions.

Gelation: As the hydrolysis and condensation reactions proceed, the viscosity of the solution

will gradually increase, eventually forming a transparent gel. The time required for gelation

can vary depending on the reaction temperature, water-to-alkoxide ratio, and pH.

Aging: The gel is typically aged for a period of 24-48 hours at room temperature. This step

allows for the completion of the condensation reactions and strengthens the gel network.

Drying: The aged gel is then dried to remove the solvent and byproducts. This is often done

in an oven at a controlled temperature (e.g., 80-120 °C) for several hours. The resulting solid

is a xerogel.

Calcination: The dried xerogel is ground into a fine powder and then calcined in a furnace at

a high temperature (typically ranging from 600 °C to 1000 °C). The calcination process

removes residual organic components and promotes the crystallization of the amorphous gel

into the desired perovskite phase of barium titanate. The final product is a fine, white powder

of BaTiO₃.

Experimental Workflow and Reaction Pathway
The following diagrams illustrate the logical workflow of the sol-gel synthesis of barium titanate

from barium isopropoxide and the fundamental chemical reactions involved.
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Caption: Sol-Gel Synthesis Workflow for BaTiO₃ Nanoparticles.
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Hydrolysis Reaction

Condensation Reactions
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Caption: Key Reactions in the Sol-Gel Process (M = Ba or Ti, R = Isopropyl group).
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To cite this document: BenchChem. [Barium Isopropoxide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588621#barium-isopropoxide-molecular-weight-
and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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